Cas no 2980-86-1 (1-isocyano-2,3-dimethylbenzene)

1-isocyano-2,3-dimethylbenzene structure

2980-86-1 structure

Product Name:1-isocyano-2,3-dimethylbenzene

CAS No:2980-86-1

MF:C₉H₉N

MW:131.174462080002

CID:240603

PubChem ID:2758614

Update Time:2025-04-19

1-isocyano-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,1-isocyano-2,3-dimethyl-
- 2,3-Xylylisocyanide (7CI,8CI)
- 1-isocyano-2,3-dimethylbenzene
- xylyl isocyanide
- BENZENE, 1-ISOCYANO-2,3-DIMETHYL- (9CI)
- DTXSID501305997
- SCHEMBL985928
- 2980-86-1
- AKOS006277760
- EN300-1176876
- 1-isocyano-2, 3-dimethylbenzene
- Inchi： 1S/C9H9N/c1-7-5-4-6-9(10-3)8(7)2/h4-6H,1-2H3
- InChI Key： FALDXOCRXXUAHJ-UHFFFAOYSA-N
- SMILES： [N+](#[C-])C1=CC=CC(C)=C1C

Computed Properties

Exact Mass: 131.07357
Monoisotopic Mass: 131.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 4.4Å²

Experimental Properties

PSA: 4.36

1-isocyano-2,3-dimethylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	021216-1g	2,3-Dimethylphenyl isocyanide	2980-86-1		1g	￡312.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1587915-1g	1-Isocyano-2,3-dimethylbenzene	2980-86-1	98%	1g	￥ƠȈȘƠ	2023-07-25
Enamine	EN300-1176876-50mg	1-isocyano-2,3-dimethylbenzene	2980-86-1		50mg	$587.0	2023-10-03
Enamine	EN300-1176876-100mg	1-isocyano-2,3-dimethylbenzene	2980-86-1		100mg	$615.0	2023-10-03
Enamine	EN300-1176876-250mg	1-isocyano-2,3-dimethylbenzene	2980-86-1		250mg	$642.0	2023-10-03
Enamine	EN300-1176876-500mg	1-isocyano-2,3-dimethylbenzene	2980-86-1		500mg	$671.0	2023-10-03
Enamine	EN300-1176876-1000mg	1-isocyano-2,3-dimethylbenzene	2980-86-1		1000mg	$699.0	2023-10-03
Enamine	EN300-1176876-2500mg	1-isocyano-2,3-dimethylbenzene	2980-86-1		2500mg	$1370.0	2023-10-03
Enamine	EN300-1176876-5000mg	1-isocyano-2,3-dimethylbenzene	2980-86-1		5000mg	$2028.0	2023-10-03
Enamine	EN300-1176876-10000mg	1-isocyano-2,3-dimethylbenzene	2980-86-1		10000mg	$3007.0	2023-10-03

1-isocyano-2,3-dimethylbenzene Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
5. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693

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